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4/'-O-demethyl-4-((3/'/'-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin 4/'-O-demethyl-4-((3/'/'-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin
Brand Name: Vulcanchem
CAS No.: 152833-16-4
VCID: VC0115783
InChI: InChI=1S/C26H32N2O7/c1-28(2)7-5-6-27-24-16-11-19-18(34-13-35-19)10-15(16)22(23-17(24)12-33-26(23)30)14-8-20(31-3)25(29)21(9-14)32-4/h8-11,17,22-24,27,29H,5-7,12-13H2,1-4H3/t17-,22+,23-,24+/m0/s1
SMILES: CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Molecular Formula: C26H32N2O7
Molecular Weight: 484.5 g/mol

4/'-O-demethyl-4-((3/'/'-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin

CAS No.: 152833-16-4

Main Products

VCID: VC0115783

Molecular Formula: C26H32N2O7

Molecular Weight: 484.5 g/mol

4/'-O-demethyl-4-((3/'/'-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin - 152833-16-4

CAS No. 152833-16-4
Product Name 4/'-O-demethyl-4-((3/'/'-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin
Molecular Formula C26H32N2O7
Molecular Weight 484.5 g/mol
IUPAC Name (5S,5aS,8aR,9R)-5-[3-(dimethylamino)propylamino]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
Standard InChI InChI=1S/C26H32N2O7/c1-28(2)7-5-6-27-24-16-11-19-18(34-13-35-19)10-15(16)22(23-17(24)12-33-26(23)30)14-8-20(31-3)25(29)21(9-14)32-4/h8-11,17,22-24,27,29H,5-7,12-13H2,1-4H3/t17-,22+,23-,24+/m0/s1
Standard InChIKey YPFPNLDTVOTTIA-QQJYNPJZSA-N
Isomeric SMILES CN(C)CCCN[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
SMILES CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Canonical SMILES CN(C)CCCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Synonyms 4'-O-demethyl-4-((3''-(dimethylamino)propyl)amino)-4-desoxypodophyllotoxin
DDPDPTX
PubChem Compound 160366
Last Modified Nov 11 2021
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